Methyl (2-sulfanylidene-1,3-benzothiazol-3(2H)-yl)acetate

• CAS No.: 81342-07-6
• Molecular Formula: C10H9NO2S2
• Molecular Weight: 239.3 g/mol
• IUPAC Name: methyl 2-(2-sulfanylidene-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C10H9NO2S2/c1-13-9(12)6-11-7-4-2-3-5-8(7)15-10(11)14/h2-5H,6H2,1H3
• InChI Key: BSQJTRSCAWUKFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=S

Description

Methyl (2-sulfanylidene-1,3-benzothiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C10H9NO2S2 and its molecular weight is 239.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution containing 45.1 g (0.2 mol) of 3-(carboxymethyl) benzothiazoline-2-thione in 600 ml of methyl alcohol, 142.0 g (1.0 mol) of boron trifluoride ether complex was added in one portion. An exothermic reaction set in causing a temperature rise from 20° to 37° C. The stirred solution was heated at reflux for 24 hours and then cooled to 0° C. After cooling, 1400 ml of 10% aqueous sodium bicarbonate was slowly added (foaming observed) at 0°-10° C. until pH 8 was obtained. After stirring at 0°-10° C. for one hour, the solid was collected by filtration, washed with water until neutral to litmus and air-dried at 25°-30° C. The product, 2-thioxo-3(2H)-benzothiazoleacetic acid, methyl ester was obtained in 94% yield, m.p. 127°-128° C.